Cas no 2229269-44-5 (1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229269-44-5
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 5996249
• PubChem ID: 165757678
• Update Time: 2025-05-20

1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229269-44-5
• EN300-1879940

• Inchi： 1S/C16H18N2O2/c1-15(2)11-16(15,14(19)20)13-8-17-18(10-13)9-12-6-4-3-5-7-12/h3-8,10H,9,11H2,1-2H3,(H,19,20)
• InChI Key： UDTBEARFBXPJFM-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(CC3C=CC=CC=3)C=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229269-44-5)

1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2229269-44-5, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule belongs to a class of heterocyclic derivatives characterized by a cyclopropane core appended with a benzyl-substituted pyrazole moiety. The unique combination of these structural features makes it a promising candidate for further exploration in the development of novel therapeutic agents.

The cyclopropane ring in 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid introduces rigidity to the molecular framework, which can influence both the electronic properties and the binding affinity of the compound. This structural motif has been widely studied for its potential to enhance metabolic stability and bioavailability, key factors in drug design. The presence of the benzyl group and the pyrazole ring further enriches the pharmacophoric space, allowing for diverse interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies suggest that the pyrazole moiety can engage in hydrogen bonding interactions, while the benzyl group may contribute to hydrophobic interactions with protein targets. These insights have guided the optimization of analogs to improve potency and selectivity.

In vitro studies have demonstrated that derivatives of this class exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. For instance, modifications to the cyclopropane ring have shown enhanced binding affinity to certain kinases, making them attractive candidates for further development as inhibitors. The versatility of this scaffold allows for easy functionalization, enabling medicinal chemists to tailor properties such as solubility, permeability, and metabolic stability.

The synthesis of 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic transformations, including cyclization reactions and cross-coupling techniques. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for subsequent biological evaluation. Techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structural integrity of the compound.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that analogs derived from this scaffold may offer novel mechanisms of action compared to existing therapeutics. This is particularly relevant in areas where resistance or side effects limit treatment options. Preclinical studies are underway to evaluate the pharmacokinetic profile and toxicity profiles of these derivatives.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. Predictive models can rapidly screen large libraries of compounds for potential activity against specific targets, reducing the time required for hit identification. This approach has already led to several high-throughput screening campaigns focused on this class of molecules.

The role of benzyl groups in medicinal chemistry cannot be overstated; they often serve as key pharmacophoric elements that enhance binding affinity and selectivity. In contrast, the pyrazole ring is known for its ability to modulate electronic properties and influence conformational flexibility. The combination of these features in 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid makes it a versatile scaffold for drug development.

Future directions in research may involve exploring derivatization strategies that enhance bioavailability or improve target engagement. For example, modifications to the cyclopropane ring could introduce additional functional groups that enhance solubility or metabolic stability without compromising activity. Additionally, exploring prodrug strategies may extend the therapeutic window and reduce dosing frequency.

The growing interest in structure-based drug design has positioned compounds like 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid at the forefront of medicinal chemistry innovation. High-resolution crystal structures obtained through X-ray crystallography provide invaluable insights into molecular interactions at an atomic level. These data are used to refine computational models and guide synthetic efforts toward more potent and selective analogs.

In conclusion, 1-( 1 -benzyl - 1 H - pyrazol - 4 - yl ) - 2 , 2 - dimethylcyclopropane - 1 - carboxylic acid (CAS No . 2229269 -44 -5) represents a significant advancement in drug discovery . Its unique structural features , coupled with promising preclinical data , make it a compelling candidate for further exploration . As research continues , we can expect new insights into its potential applications across various therapeutic areas .